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Compound of Interest

Compound Name: Dithizone

Cat. No.: B143531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dithizone (Diphenylthiocarbazone) is a versatile organosulfur compound widely recognized in

analytical chemistry and biomedical research for its potent chelating properties.[1][2] This

technical guide provides a comprehensive overview of the chemical and physical

characteristics of dithizone, alongside detailed experimental protocols for its application in

metal ion detection and quantification. Its ability to form intensely colored complexes with

various metal ions makes it an invaluable tool in spectrophotometric analysis, particularly for

trace metal detection in environmental and biological samples.[1][3]

Core Chemical and Physical Properties
Dithizone is a black to dark purple crystalline powder.[4][5] Its utility is fundamentally linked to

its distinct chemical and physical properties, which are summarized below.

General Properties
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Property Value Reference

Chemical Formula C₁₃H₁₂N₄S [6][7]

Molecular Weight 256.33 g/mol [4][7]

CAS Number 60-10-6 [1][6]

Appearance
Bluish-black or dark purple to

black crystalline powder
[4][6]

Melting Point 168 °C (decomposes) [4][7][8]

Solubility and Dissociation
Dithizone is practically insoluble in water but demonstrates solubility in various organic

solvents.[5][7][9] The solubility and acidic nature of dithizone are critical for its application in

solvent extraction procedures.

Property Value Reference

Water Solubility Insoluble [7][8][10]

Solubility in Organic Solvents

Freely soluble in chloroform

and carbon tetrachloride;

Soluble in ethanol, dimethyl

sulfoxide, and pyridine;

Sparingly soluble in alcohols.

[7][8][10][11]

pKa₁ 4.50 (at 25°C) [2][7][10]

pKa₂ 15 (at 25°C) [2][7]

Spectroscopic Properties
The vibrant color of dithizone and its metal complexes is the basis for its use in colorimetric

and spectrophotometric analysis. The molar absorptivity is a key parameter for quantitative

measurements.
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Property Value Reference

λmax (in Chloroform) 604-607 nm [10]

Molar Absorptivity of Lead-

Dithizone Complex
3.99 x 10⁵ L mol⁻¹ cm⁻¹ [12]

Molar Absorptivity of Selenium

Dithizonate
7000 m² mol⁻¹ [3]

Experimental Protocols
Preparation of a Standard Dithizone Solution
Objective: To prepare a dithizone solution of a specific concentration for use in analytical

procedures.

Materials:

Dithizone powder

Chloroform or carbon tetrachloride (analytical grade)[13]

Analytical balance

Beaker

Volumetric flask (e.g., 100 mL)

Personal Protective Equipment (gloves, goggles, lab coat)[13]

Fume hood

Procedure:

Weighing: Accurately weigh the desired amount of dithizone powder using an analytical

balance. For a 0.01% (w/v) solution, weigh 0.01 grams of dithizone.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB5753569_EN.htm
https://pubmed.ncbi.nlm.nih.gov/17297232/
https://www.researchgate.net/profile/Frank-T-Edelmann/post/Improve_dithizone_solubility/attachment/603f60337aa35d0001d2d946/AS%3A997215585726464%401614766131224/download/The+Analytical+Applications+of+Dithizone.pdf
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.bloomtechz.com/info/how-to-prepare-dithizone-solution-98310236.html
https://www.bloomtechz.com/info/how-to-prepare-dithizone-solution-98310236.html
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.bloomtechz.com/info/how-to-prepare-dithizone-solution-98310236.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolving: Transfer the weighed dithizone to a clean beaker. Add a small amount of the

chosen solvent (chloroform or carbon tetrachloride) and gently swirl to dissolve the powder

completely.[13]

Transfer: Once fully dissolved, transfer the solution to a volumetric flask. Rinse the beaker

with a small amount of the solvent and add the rinsing to the volumetric flask to ensure a

complete transfer.[13]

Dilution: Add more solvent to the volumetric flask until the solution reaches the calibration

mark.[13]

Mixing: Stopper the flask and invert it several times to ensure the solution is thoroughly

mixed.

Storage: Store the prepared solution in a dark, tightly sealed container to prevent

degradation from light and moisture. It is recommended to prepare dithizone solutions fresh.

[13][14]

Purification of Dithizone
Objective: To purify commercial dithizone for sensitive analytical applications.

Materials:

Crude dithizone

Carbon tetrachloride (CCl₄)

0.8M aqueous ammonia

Dilute sulfuric acid (H₂SO₄)

Separatory funnel

Sintered glass funnel

Vacuum source
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Procedure:

Dissolution: Dissolve the crude dithizone in CCl₄ to create a concentrated solution.[2]

Filtration: Filter the solution through a sintered glass funnel.[2]

Extraction: Transfer the filtered solution to a separatory funnel and shake it with 0.8M

aqueous ammonia. The dithizonate ion will be extracted into the aqueous layer.[2]

Washing: Discard the organic layer. Wash the aqueous layer with several portions of CCl₄ to

remove impurities.[2]

Precipitation: Acidify the aqueous layer with dilute H₂SO₄ to precipitate the purified

dithizone.[2]

Drying: Collect the precipitate and dry it under a vacuum.[2]

Solvent Extraction of Lead(II) Ions
Objective: To selectively extract lead(II) ions from an aqueous sample using a dithizone
solution.

Materials:

Aqueous sample containing lead(II) ions

Standard dithizone solution (in chloroform or CCl₄)

Citrate solution (to prevent precipitation of metal hydroxides)[15]

Potassium cyanide (KCN) solution (to complex other metals)[15]

Ammonium hydroxide (NH₄OH) for pH adjustment[15]

Nitric acid (HNO₃), dilute solution

Separatory funnel

pH meter or indicator paper
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Procedure:

Sample Preparation: Place a known volume of the aqueous sample into a separatory funnel.

Complexation and pH Adjustment: Add the citrate solution and KCN solution to the sample.

Adjust the pH of the solution to approximately 9.2 with NH₄OH.[15]

Extraction: Add a known volume of the standard dithizone solution to the separatory funnel.

Shake vigorously for several minutes to allow the lead-dithizone complex to form and

transfer to the organic phase. The organic layer will turn red.[16]

Phase Separation: Allow the layers to separate. Drain the organic layer (containing the lead-

dithizone complex) into a clean container.

Stripping (Back-extraction): To isolate the lead, the organic extract can be shaken with a

dilute solution of nitric acid. This will transfer the lead ions back into an aqueous phase.[15]

Analysis: The concentration of lead in either the final organic extract or the stripped aqueous

solution can be determined using spectrophotometry or atomic absorption spectroscopy.[15]

[17]

Visualized Workflows and Relationships
General Workflow for Metal Ion Extraction and Analysis
The following diagram illustrates the general workflow for the extraction and subsequent

analysis of metal ions using dithizone.
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Caption: Workflow for the extraction and analysis of metal ions using dithizone.

Logical Relationship of Dithizone Chelation
This diagram shows the logical relationship in the chelation process where dithizone acts as a

ligand to form a complex with a metal ion.
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Caption: The chelation process of a metal ion by dithizone in a two-phase system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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